![molecular formula C11H16BrNOS B7501175 N-[(5-bromothiophen-2-yl)methyl]-N,2,2-trimethylpropanamide](/img/structure/B7501175.png)
N-[(5-bromothiophen-2-yl)methyl]-N,2,2-trimethylpropanamide
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Overview
Description
N-[(5-bromothiophen-2-yl)methyl]-N,2,2-trimethylpropanamide, also known as Brucine, is a chemical compound that has been widely used in scientific research. It is a member of the alkaloid family and is derived from the seeds of Strychnos nux-vomica, a tree native to Southeast Asia. Brucine has been extensively studied for its potential applications in the field of pharmacology due to its unique chemical properties.
Mechanism of Action
The mechanism of action of N-[(5-bromothiophen-2-yl)methyl]-N,2,2-trimethylpropanamide is not fully understood. However, it is believed to work by inhibiting the activity of the neurotransmitter glycine. Glycine is an inhibitory neurotransmitter that plays a role in the central nervous system. By inhibiting the activity of glycine, this compound is thought to reduce pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. This compound has also been shown to have antipyretic effects, reducing fever in animal models. Additionally, this compound has been shown to have a neuroprotective effect, protecting neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(5-bromothiophen-2-yl)methyl]-N,2,2-trimethylpropanamide in lab experiments is its high purity. This compound can be synthesized with a high degree of purity, making it ideal for use in experiments. Additionally, this compound is relatively stable, making it easy to store and transport. However, one of the main limitations of using this compound in lab experiments is its toxicity. This compound is highly toxic and can be dangerous if not handled properly.
Future Directions
There are many potential future directions for research on N-[(5-bromothiophen-2-yl)methyl]-N,2,2-trimethylpropanamide. One area of research could focus on the development of new synthetic methods for this compound that are more efficient and cost-effective. Additionally, research could focus on the development of new applications for this compound in the field of pharmacology. Finally, research could focus on the development of new methods for reducing the toxicity of this compound, making it safer to handle in lab experiments.
Synthesis Methods
N-[(5-bromothiophen-2-yl)methyl]-N,2,2-trimethylpropanamide can be synthesized using a variety of methods, including the reduction of strychnine and the bromination of 2-vinylthiophene. The most common method for synthesizing this compound is through the reduction of strychnine using zinc and hydrochloric acid. This method is preferred due to its simplicity and high yield.
Scientific Research Applications
N-[(5-bromothiophen-2-yl)methyl]-N,2,2-trimethylpropanamide has been used in a wide range of scientific research applications. It has been studied for its potential use as an analgesic, antipyretic, and anti-inflammatory agent. This compound has also been investigated for its potential to treat neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, this compound has been studied for its potential to inhibit the growth of cancer cells.
properties
IUPAC Name |
N-[(5-bromothiophen-2-yl)methyl]-N,2,2-trimethylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrNOS/c1-11(2,3)10(14)13(4)7-8-5-6-9(12)15-8/h5-6H,7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWOJBNQTAOJCRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N(C)CC1=CC=C(S1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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